5-bromo-2-methoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 5-bromo-2-methoxy-N-[(2-nitrophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C15H12BrN3O4S/c1-23-13-7-6-9(16)8-10(13)14(20)18-15(24)17-11-4-2-3-5-12(11)19(21)22/h2-8H,1H3,(H2,17,18,20,24)
• InChI Key: IFNSHZDVLBOHGX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C(=O)NC(=S)NC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C15H12BrN3O4S
• Molecular Weight: 410.2 g/mol

Description

5-bromo-2-methoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide is a chemical compound that has been studied extensively in the field of scientific research. It is a member of the benzamide family of compounds and has been found to have potential applications in various areas of research.

Mechanism of Action

The mechanism of action of 5-bromo-2-methoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide involves the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a role in inflammation. It has also been found to inhibit the activity of protein kinase C (PKC), which is a signaling pathway that plays a role in cancer.
Biochemical and Physiological Effects:
5-bromo-2-methoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide has been found to have various biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the activity of COX-2. It has also been found to induce apoptosis, which is a process of programmed cell death, in cancer cells. Additionally, it has been found to improve glucose tolerance and insulin sensitivity in diabetic mice.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-2-methoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide in lab experiments is that it has been well-studied and has a known mechanism of action. This makes it easier to design experiments and interpret results. However, one limitation is that it may not be suitable for all types of experiments, as it has specific applications in certain areas of research.

Future Directions

There are several future directions for research on 5-bromo-2-methoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide. One area of research could be to investigate its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of research could be to investigate its potential as a therapeutic agent for other types of cancer, such as breast cancer and lung cancer. Additionally, further research could be done to investigate its potential as a treatment for other types of inflammatory diseases, such as rheumatoid arthritis.

Scientific Research Applications

5-bromo-2-methoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide has been found to have potential applications in various areas of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-diabetic properties. It has also been found to have potential applications in the treatment of neurodegenerative diseases.